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2-Bromo-4-methyl-1-
Compound Name: ,
(trifluoromethoxy)benzene

CAS No.: 887268-25-9

Cat. No.: B3030318
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Biaryl structures are privileged motifs in modern chemistry, forming the backbone of numerous
pharmaceuticals, agrochemicals, and advanced functional materials.[1][2][3] Their unique
three-dimensional arrangement allows for precise interactions with biological targets, making
them invaluable in drug design.[1][4] The synthesis of these compounds has been
revolutionized by palladium-catalyzed cross-coupling reactions, which offer a modular and
efficient approach to constructing C(sp?)—C(sp?) bonds.[5][6]

This guide focuses on the application of 2-Bromo-4-methyl-1-(trifluoromethoxy)benzene, a
versatile and increasingly important building block for the synthesis of complex biaryl and N-
aryl compounds. The strategic incorporation of the trifluoromethoxy (—OCFs) group imparts
several advantageous properties to the target molecule. The —OCFs group is a powerful
electron-withdrawing moiety and is highly lipophilic, which can significantly enhance a drug
candidate's metabolic stability, membrane permeability, and binding affinity.[7][8][9]

This document provides detailed protocols, mechanistic insights, and practical guidance for
researchers and drug development professionals on leveraging 2-Bromo-4-methyl-1-
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(trifluoromethoxy)benzene in key palladium-catalyzed transformations, including the Suzuki-
Miyaura, Stille, and Buchwald-Hartwig cross-coupling reactions.

PART 1: Suzuki-Miyaura Coupling for Biaryl
Synthesis

The Suzuki-Miyaura reaction is arguably the most widely used method for biaryl synthesis due
to its mild reaction conditions, broad functional group tolerance, and the commercial availability
and low toxicity of its organoboron reagents.[2][6][10]

Reaction Principle & Mechanistic Insight

The reaction proceeds via a well-established catalytic cycle involving a palladium(0) species.
[11] A base is crucial for the activation of the boronic acid, forming a more nucleophilic
boronate species that facilitates the key transmetalation step.[12] The choice of ligand is
critical; bulky, electron-rich phosphine ligands stabilize the palladium center and promote the
oxidative addition and reductive elimination steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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